Cas no 17345-77-6 (4-Bromobenzene-1,2-diol)
4-Bromobenzene-1,2-diol structure
Product Name:4-Bromobenzene-1,2-diol
CAS No:17345-77-6
MF:C6H5BrO2
MW:189.006701231003
MDL:MFCD00869769
CID:167375
PubChem ID:87565034
Update Time:2025-04-19
4-Bromobenzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromobenzene-1,2-diol
- 4-Bromo-1,2-benzenediol
- 4-BROMO-1,2-DIHYDROXYBENZENE
- 4-bromopyrocatechol
- 1,2-Benzenediol, 4-broMo-
- 4-Bromocatechol
- MFCD00869769
- UNII-3HF58D98SY
- 1,2-Benzendiol, 4-bromo-
- NS00025693
- P-BROMOPYROCATECHOL
- CS-W008121
- B2173
- 3,4-dihydroxybromobenzene
- A23898
- 1,2-Benzenediol,4-bromo-
- 4-bromocathechol
- SY007482
- 4-Bromo-1,2-benzenediol #
- SCHEMBL69661
- 3HF58D98SY
- Q229933
- 17345-77-6
- EINECS 241-370-5
- AKOS005145712
- CHEBI:34388
- P-BROMOCATECHOL
- FT-0647700
- AM20030152
- EN300-60832
- 4-bromo catechol
- GS-3798
- DTXSID10169617
- DTXCID6092108
- BBL102013
- STL555812
- DB-014438
-
- MDL： MFCD00869769
- Inchi： 1S/C6H5BrO2/c7-4-1-2-5(8)6(9)3-4/h1-3,8-9H
- InChI Key： AQVKHRQMAUJBBP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 187.94700
- Monoisotopic Mass: 187.947292
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: nothing
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: White crystals
- Density: 1.844
- Melting Point: 83.0 to 87.0 deg-C
- Boiling Point: 280.5°Cat760mmHg
- Flash Point: 123.5℃
- Refractive Index: 1.657
- PSA: 40.46000
- LogP: 1.86030
- Sensitiveness: Sensitive to air
- Solubility: Soluble in ethanol and acetone, slightly soluble in water
4-Bromobenzene-1,2-diol Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
4-Bromobenzene-1,2-diol Customs Data
- HS CODE：2908199090
- Customs Data：
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
4-Bromobenzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B803995-5g |
4-Bromocatechol |
17345-77-6 | ≥98.0% | 5g |
464.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-PU044-200mg |
4-Bromobenzene-1,2-diol |
17345-77-6 | 98% | 200mg |
72CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-PU044-5g |
4-Bromobenzene-1,2-diol |
17345-77-6 | 98% | 5g |
577CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-PU044-1g |
4-Bromobenzene-1,2-diol |
17345-77-6 | 98% | 1g |
215CNY | 2021-05-10 | |
| Fluorochem | 210057-1g |
4-Bromobenzene-1,2-diol |
17345-77-6 | 95% | 1g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 210057-5g |
4-Bromobenzene-1,2-diol |
17345-77-6 | 95% | 5g |
￡89.00 | 2022-03-01 | |
| Fluorochem | 210057-10g |
4-Bromobenzene-1,2-diol |
17345-77-6 | 95% | 10g |
￡149.00 | 2022-03-01 | |
| TRC | B682105-2.5g |
4-Bromocatechol |
17345-77-6 | 2.5g |
$ 152.00 | 2023-09-08 | ||
| TRC | B682105-5g |
4-Bromocatechol |
17345-77-6 | 5g |
$ 225.00 | 2022-06-06 | ||
| TRC | B682105-25g |
4-Bromocatechol |
17345-77-6 | 25g |
$ 870.00 | 2022-06-06 |
4-Bromobenzene-1,2-diol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:17345-77-6)4-Bromobenzene-1,2-diol
Order Number:A23898
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):235.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:17345-77-6)4-BROMOCATECHOL
Order Number:sfd7004
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
4-Bromobenzene-1,2-diol Related Literature
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Sally Dixon,Richard C. D. Brown,Philip A. Gale Chem. Commun. 2007 3565
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Yousuke Ooyama,Takehiro Yamada,Takuya Fujita,Yutaka Harima,Joji Ohshita J. Mater. Chem. A 2014 2 8500
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L. R. P. Areias,A. P. da Costa,S. P. C. Alves,C. Baleiz?o,J. P. S. Farinha RSC Adv. 2017 7 4627
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Haifa Wu,Guoliang Wang,Daqing Zhang,Xin Jin,Xin Luo,Shiyan Guo,Haitao Zhou,Yanqin Miao,Jinhai Huang,Jianhua Su New J. Chem. 2022 46 12703
-
Jochen Kirres,Katharina Schmitt,Iris Wurzbach,Frank Giesselmann,Sabine Ludwigs,Mark Ringenberg,Adrian Ruff,Angelika Baro,Sabine Laschat Org. Chem. Front. 2017 4 790
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